Cas no 211940-14-6 (Thiazole,2-ethynyl-4-propyl-)

• Product Name: Thiazole,2-ethynyl-4-propyl-
• CAS No: 211940-14-6
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 242429
• PubChem ID: 45079084
• Update Time: 2025-04-19

Thiazole,2-ethynyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-ethynyl-4-propyl-
• 4-Propyl-2-ethynylthiazole
• 211940-14-6
• 2-ethynyl-4-propyl-1,3-thiazole

• Inchi： 1S/C8H9NS/c1-3-5-7-6-10-8(4-2)9-7/h2,6H,3,5H2,1H3
• InChI Key： QFJFTDTXFCZISP-UHFFFAOYSA-N
• SMILES： S1C(C#C)=NC(=C1)CCC

Computed Properties

• Exact Mass: 151.04567
• Monoisotopic Mass: 151.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles